Cas no 887779-44-4 (methyl 5,6-difluoro-1H-benzo[d]imidazole-2-carboxylate)

methyl 5,6-difluoro-1H-benzo[d]imidazole-2-carboxylate structure
887779-44-4 structure
Product Name:methyl 5,6-difluoro-1H-benzo[d]imidazole-2-carboxylate
CAS No:887779-44-4
MF:C9H6F2N2O2
MW:212.152948856354
CID:6833836
PubChem ID:69469860
Update Time:2025-02-18

methyl 5,6-difluoro-1H-benzo[d]imidazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • MFCD24609357
    • AT11081
    • METHYL 5,6-DIFLUORO-1H-BENZO[D]IMIDAZOLE-2-CARBOXYLATE
    • SCHEMBL5510194
    • 887779-44-4
    • SY341721
    • methyl 5,6-difluoro-1H-benzo[d]imidazole-2-carboxylate
    • Inchi: 1S/C9H6F2N2O2/c1-15-9(14)8-12-6-2-4(10)5(11)3-7(6)13-8/h2-3H,1H3,(H,12,13)
    • InChI Key: RCXZSWHWZBTFGU-UHFFFAOYSA-N
    • SMILES: FC1C(=CC2=C(C=1)NC(C(=O)OC)=N2)F

Computed Properties

  • Exact Mass: 212.03973376Da
  • Monoisotopic Mass: 212.03973376Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 55Ų
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